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Compound of Interest

Tert-butyl 5-aminoindoline-1-
Compound Name:
carboxylate

Cat. No. B142172

Audience: Researchers, scientists, and drug development professionals.

Introduction: Tert-butyl 5-aminoindoline-1-carboxylate is a versatile building block in
medicinal chemistry and drug discovery. Its indoline core is a privileged scaffold found in
numerous biologically active compounds, and the presence of a Boc-protected nitrogen and a
primary aromatic amine allows for selective functionalization at distinct positions. This
document provides detailed protocols for common and essential coupling reactions involving
the 5-amino group, namely amide bond formation and Buchwald-Hartwig amination. These
reactions are fundamental for generating libraries of novel compounds for structure-activity
relationship (SAR) studies.

Amide Coupling: Acylation of the 5-Amino Group

Amide bond formation is one of the most frequently utilized reactions in drug discovery.[1] The
free amino group of tert-butyl 5-aminoindoline-1-carboxylate can be readily acylated with a
variety of carboxylic acid derivatives (such as acyl chlorides or activated esters) or directly with
carboxylic acids using coupling agents.

General Reaction Scheme
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Reagents Product
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Base (e.g., Et3N, DIPEA) .
Coupling Agent (e.g., HATU, EDC) Reaction P N-Acylated Indoline Derivative
Solvent (e.g., DCM, DMF)

Acyl Halide (R-CO-X)
or Carboxylic Acid (R-COOH)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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